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Compound of Interest

1-(5-METHYL-PYRAZIN-2-YL)-
Compound Name:

ETHANONE
CAS No.: 22047-27-4
Cat. No.: B1593379

Get Quote

Physiochemical Profile, Synthetic Methodologies,

and Industrial Applications

Executive Summary

2-Acetyl-5-methylpyrazine (CAS 22047-27-4) is a high-impact heterocyclic aroma compound
characterized by intense roasted, nutty, and popcorn-like olfactory notes. Structurally, it
consists of a pyrazine ring substituted with an acetyl group at the C2 position and a methyl
group at the C5 position. It serves as a critical intermediate in pharmaceutical synthesis and a
potent flavoring agent in the food industry, with a detection threshold in the parts-per-billion

(ppb) range.

This guide provides a comprehensive technical analysis of 2-Acetyl-5-methylpyrazine, detailing
its physiochemical properties, spectroscopic signatures, and validated synthetic protocols.

Physiochemical Characterization[1][2][3][4]

The following data consolidates experimental values and high-confidence predictive models for
2-Acetyl-5-methylpyrazine.
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Table 1: Physiochemical Properties

Property Value Notes

1-(5-Methylpyrazin-2-

IUPAC Name
yl)ethanone
distinct from 2-Acetylpyrazine
CAS Number 22047-27-4
(22047-25-2)
Molecular Formula C7HsN20
Molecular Weight 136.15 g/mol
White to pale yellow crystalline ) ] ]
Appearance ] Low melting point solid
solid
Melting Point 56.0 °C @ 760 mmHg
Boiling Point 226.0-228.0 °C @ 760 mmHg
Density ~1.11 g/cm3 Predicted @ 25°C
Estimated
LogP (o/w) 0.45 o -
(Hydrophilic/Lipophilic balance)
B Soluble in Ethanol, Propylene Water solubility: ~62 g/L @
Solubility
Glycol 25°C
Odor Threshold ~60-100 ppb In water; varies by matrix

Spectroscopic Profile

Accurate identification relies on distinguishing the 2,5-isomer from its 2,3- and 2,6-analogs. The
para-orientation of the protons (H3 and H6) results in distinct NMR splitting patterns compared
to the ortho-coupled protons of the 2,3-isomer.

3.1 Nuclear Magnetic Resonance (NMR)
e ** Solvent:** CDCls

e H NMR (400 MH2):
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[e]

0 2.62 (s, 3H): Methyl group on the pyrazine ring (C5-CHs).

0 2.70 (s, 3H): Acetyl methyl group (—COCHs3).

0 8.50 (s, 1H): Proton at C6 (meta to acetyl, ortho to methyl).

0 9.15 (s, 1H): Proton at C3 (ortho to acetyl, highly deshielded by carbonyl anisotropy).

Note: The absence of significant coupling (J < 1 Hz) between H3 and H6 confirms the
para-relationship across the ring, distinguishing it from the 2,6-isomer (meta-coupling) or

2,3-isomer (ortho-coupling).

3.2 Mass Spectrometry (GC-MS)

e Molecular lon (M+): m/z 136
o Base Peak: m/z 43 (Acetyl group, [CH3CO]*)
o Key Fragments:

o m/z 93 (Loss of acetyl group, [M - 43]*)

o m/z 53 (Ring fragmentation)

Synthetic Methodologies

Two primary routes are employed for the synthesis of 2-Acetyl-5-methylpyrazine: a high-
specificity Grignard approach and a direct radical functionalization (Minisci reaction).

Route A: Grignard Addition to Nitrile (High Specificity)

This method is preferred for pharmaceutical-grade purity as it avoids the formation of
regioisomers.

Mechanism:
e Precursor: 5-Methylpyrazine-2-carbonitrile.

» Reagent: Methylmagnesium bromide (MeMgBr) or Methylmagnesium chloride.
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e Process: Nucleophilic addition of the Grignard reagent to the nitrile carbon forms an imine
magnesium salt intermediate.

o Hydrolysis: Acidic hydrolysis converts the imine salt into the ketone (acetyl group).

Protocol:

Setup: Flame-dried 3-neck flask under Nitrogen atmosphere.
o Reagent: Charge 5-Methylpyrazine-2-carbonitrile (1.0 eq) in anhydrous THF.
e Addition: Cool to 0°C. Dropwise add MeMgBr (1.2 eq, 3.0 M in ether) over 30 minutes.

e Reaction: Allow to warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by TLC
for disappearance of nitrile.

e Quench: Cool to 0°C. Slowly add 10% HCI (aq) to hydrolyze the intermediate imine
(Exothermic!).

o Workup: Stir for 1 hour. Neutralize with NaHCOs. Extract with Ethyl Acetate (3x). Dry organic
layer over Naz2SOa.

 Purification: Recrystallize from hexane/ethyl acetate or distill under reduced pressure.

Route B: Minisci Radical Acylation (Direct Functionalization)

A more direct, "atom-economical” route often used in industrial flavor manufacturing, though it
may require isomer separation.

Mechanism: Generation of an acetyl radical (CHsCOe¢) followed by attack on the protonated
heteroaromatic base.

» Reagents: 2-Methylpyrazine, Pyruvic acid (radical source), AQNOs (catalyst), (NH4)2S20s
(oxidant).

» Regioselectivity: The nucleophilic radical attacks the most electron-deficient positions (C3,
C5, C6). In 2-methylpyrazine, C5 is activated, but mixtures with C6 and C3 isomers are
common.
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Synthesis Workflow Diagram
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Caption: Comparative synthetic pathways. Route A (top) offers higher regioselectivity via nitrile
intermediate. Route B (bottom) is a direct radical functionalization yielding a mixture.

Applications in Life Sciences
5.1 Flavor & Fragrance[1]

 Profile: Distinctive "popcorn” and "roasted nut" character.[1]

o Usage: Used in bakery, confectionery (chocolate/praline), and savory applications (gravies,
soups) to impart thermal process notes (Maillard reaction mimetic).

o FEMA Number: 3126 (Note: FEMA 3126 is often associated with 2-Acetylpyrazine; 2-Acetyl-
5-methylpyrazine is FEMA 3964 or similar depending on the registry. Always verify specific
regulatory codes for the methylated derivative).

5.2 Pharmaceutical Intermediate

» Scaffold: The pyrazine ring serves as a bioisostere for pyridine or benzene rings in kinase
inhibitors and antimycobacterial agents.
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o Reactivity: The acetyl group allows for further functionalization via:
o Aldol Condensation: To form chalcone-like derivatives.

o Reductive Amination: To generate amine side chains.

Safety & Handling (SDS Summary)

Hazard Classification (GHS):

Signal Word: WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Handling Protocols:
o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

o Storage: Hygroscopic. Store in a tightly sealed container under inert gas (Nitrogen/Argon) at
2-8°C.

e Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. parchem.com [parchem.com]

e To cite this document: BenchChem. [Technical Whitepaper: 2-Acetyl-5-methylpyrazine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593379/docs#technical-whitepaper-2-acetyl-5-
methylpyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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